Cas no 121816-77-1 (4,5-Dibromo-2-nitro-1H-imidazole)

• Product Name: 4,5-Dibromo-2-nitro-1H-imidazole
• CAS No: 121816-77-1
• MF: C₃HBr₂N₃O₂
• MW: 270.866938352585
• CID: 1090551
• PubChem ID: 335275
• Update Time: 2025-04-20

4,5-Dibromo-2-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2-nitro-1H-imidazole
• NSC343742
• DB-205321
• SCHEMBL4213317
• 121816-77-1
• NSC-343742
• dibromonitroimidazole

• Inchi： 1S/C3HBr2N3O2/c4-1-2(5)7-3(6-1)8(9)10/h(H,6,7)
• InChI Key： PLMIUBJSGJTLRD-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C([N+](=O)[O-])N1)Br

Computed Properties

• Exact Mass: 270.84150g/mol
• Monoisotopic Mass: 268.84355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles